2-(((3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-6-fluoro-3-propylquinazolin-4(3H)-one
Description
The compound 2-(((3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-6-fluoro-3-propylquinazolin-4(3H)-one is a structurally complex molecule featuring a quinazolin-4(3H)-one core fused with a 1,2,4-oxadiazole ring system. Key structural elements include:
- Quinazolinone core: Known for its role in kinase inhibition and antimicrobial activity .
- 1,2,4-Oxadiazole ring: A heterocycle valued in medicinal chemistry for metabolic stability and hydrogen-bonding capacity .
- A thioether (-S-) linkage connecting the oxadiazole and quinazolinone moieties. A 6-fluoro substituent on the quinazolinone, enhancing electronegativity and binding affinity. A 3-propyl chain on the quinazolinone nitrogen, likely influencing solubility and steric effects.
While direct pharmacological data for this compound are unavailable in the provided evidence, its structural features align with compounds reported for anticancer, antimicrobial, and anti-inflammatory activities .
Properties
IUPAC Name |
2-[[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-6-fluoro-3-propylquinazolin-4-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21FN4O3S/c1-3-10-27-21(28)17-12-15(23)8-9-18(17)24-22(27)31-13-19-25-20(26-30-19)14-6-5-7-16(11-14)29-4-2/h5-9,11-12H,3-4,10,13H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URGKPEJJPYICMD-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=O)C2=C(C=CC(=C2)F)N=C1SCC3=NC(=NO3)C4=CC(=CC=C4)OCC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21FN4O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-(((3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-6-fluoro-3-propylquinazolin-4(3H)-one is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of approximately 397.5 g/mol. The structure features an oxadiazole ring, a quinazolinone core, and a thioether linkage, which are known to contribute to its biological activities.
The biological activity of this compound is primarily attributed to its interaction with various molecular targets:
- Enzyme Inhibition : The compound may inhibit specific enzymes involved in inflammatory pathways, reducing the production of pro-inflammatory cytokines.
- Antimicrobial Activity : Its structure allows for potential binding to bacterial DNA or proteins, disrupting cellular processes and exhibiting antimicrobial properties.
- Anticancer Effects : Preliminary studies suggest that it may induce apoptosis in cancer cells by activating apoptotic pathways or inhibiting cell proliferation.
Biological Activity Data
Case Studies
Several studies have explored the biological activity of similar compounds with oxadiazole and quinazolinone moieties:
- Study on Anticancer Activity :
- Anti-inflammatory Effects :
- Antimicrobial Efficacy :
Comparison with Similar Compounds
Example :
- Compound 1 (): 2-[[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]thio]-N-[2-[(4-nitrophenyl)amino]ethyl]-benzamide Lacks the quinazolinone core, reducing planarity and π-stacking capacity. Nitro group may enhance electron-withdrawing effects but reduce metabolic stability compared to ethoxy .
Close Quinazolinone Analogues ()
references a structurally similar compound: 2-(((3-(2,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-6-fluoro-3-propylquinazolin-4(3H)-one . Key comparisons:
- Oxadiazole substituent : 2,5-Dimethoxyphenyl vs. 3-ethoxyphenyl.
- Methoxy groups increase polarity but may reduce membrane permeability compared to ethoxy.
- Ethoxy’s longer alkyl chain enhances lipophilicity (predicted logP: 4.2 vs. 3.8 for dimethoxy).
- Molecular weight : 483.51 g/mol (dimethoxy) vs. 467.52 g/mol (target), suggesting subtle bioavailability differences .
Heterocyclic Systems with Reported Bioactivity ()
The triazolothiadiazole compound in shares sulfur-containing heterocycles but differs in core structure:
- Triazolothiadiazole vs. quinazolinone-oxadiazole: The former is associated with antimicrobial activity via planar, conjugated systems, while the latter’s fused rings may improve kinase selectivity .
- Substituent effects : The target’s fluorine and propyl groups may enhance target binding compared to the ethyl and isobutyl groups in ’s compound.
Table 1. Structural and Hypothetical Property Comparison
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
